Cas no 497261-33-3 (1H-Pyrido[4,3-b]indole, 8-bromo-2,3,4,4a,5,9b-hexahydro-)

1H-Pyrido[4,3-b]indole, 8-bromo-2,3,4,4a,5,9b-hexahydro- structure
497261-33-3 structure
Product Name:1H-Pyrido[4,3-b]indole, 8-bromo-2,3,4,4a,5,9b-hexahydro-
CAS No:497261-33-3
MF:C11H13BrN2
MW:253.138321638107
CID:1531564
Update Time:2024-08-23

1H-Pyrido[4,3-b]indole, 8-bromo-2,3,4,4a,5,9b-hexahydro- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrido[4,3-b]indole, 8-bromo-2,3,4,4a,5,9b-hexahydro-
    • 8-bromo-2,3,4,4a,5,9b-hexahydro-1H-pyrido[4,3-b]indole
    • Inchi: 1S/C11H13BrN2/c12-7-1-2-10-8(5-7)9-6-13-4-3-11(9)14-10/h1-2,5,9,11,13-14H,3-4,6H2
    • InChI Key: LMWGYFVRTWDTOP-UHFFFAOYSA-N
    • SMILES: N1C2=C(C=C(Br)C=C2)C2CNCCC12

Computed Properties

  • Exact Mass: 252.02629

Experimental Properties

  • Density: 1.416±0.06 g/cm3(Predicted)
  • Boiling Point: 340.9±42.0 °C(Predicted)
  • PSA: 24.06
  • pka: 10.05±0.20(Predicted)
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